
An In-depth Technical Guide to L-Glyceric Acid
Sodium Salt

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L-Glyceric acid sodium

Cat. No.: B11928538 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identity and Properties
CAS Number: 28305-26-2

Synonyms: Sodium L-glycerate, (S)-2,3-Dihydroxypropanoic acid sodium salt.[1][2]

L-Glyceric acid sodium salt is the sodium salt of L-Glyceric acid, a naturally occurring three-

carbon sugar acid.[3] It is a chiral molecule and a key biomarker in the diagnosis of the rare

inherited metabolic disorder, Primary Hyperoxaluria Type 2 (PH2), also known as L-glyceric

aciduria.[3][4][5]

Physicochemical Data
A comprehensive summary of the known quantitative data for L-Glyceric acid sodium salt is

presented in Table 1. While some specific physical constants such as melting and boiling points

for the sodium salt are not readily available in the literature, data for the free acid and related

salts provide valuable context.
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Property Value Source

CAS Number 28305-26-2 [1]

Molecular Formula C₃H₅NaO₄ [6]

Molecular Weight 128.06 g/mol [6]

Appearance White powder or crystals [1]

Optical Activity
[α]/D = -18.5±3.0° (c = 1 in

H₂O)

Solubility Soluble in water. [6]

Storage
Store at -20°C as a powder or

-80°C in solvent.[6]

Stability
Stable under recommended

storage conditions.[6]

Note: The molecular weight of the free acid (L-Glyceric acid) is 106.08 g/mol .[1]

Biological Significance and Signaling Pathways
The primary and most well-documented biological role of L-Glyceric acid is its involvement in

the pathophysiology of Primary Hyperoxaluria Type 2 (PH2).

Metabolic Pathway in Primary Hyperoxaluria Type 2
PH2 is an autosomal recessive disorder caused by a deficiency of the enzyme glyoxylate

reductase/hydroxypyruvate reductase (GRHPR). This enzyme is responsible for the reduction

of hydroxypyruvate to D-glycerate and the reduction of glyoxylate to glycolate. In the absence

of functional GRHPR, hydroxypyruvate accumulates and is subsequently reduced to L-Glyceric

acid by D-lactate dehydrogenase. This leads to the characteristic L-glyceric aciduria observed

in PH2 patients. The accumulation of glyoxylate also leads to its oxidation to oxalate, resulting

in hyperoxaluria and the formation of calcium oxalate kidney stones.[4]
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Metabolic pathway alterations in Primary Hyperoxaluria Type 2.

Experimental Protocols
Enzymatic Synthesis of L-Glyceric Acid
A common method for the preparation of L-Glyceric acid involves the enzymatic resolution of a

racemic mixture of DL-glyceric acid.

Principle: This method utilizes microorganisms that selectively consume one enantiomer (D-

Glyceric acid), leaving the desired L-enantiomer in the medium.

Example Protocol:
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Strain Selection: Isolate bacterial strains, such as those from the Serratia or Pseudomonas

genera, that demonstrate the ability to selectively degrade D-Glyceric acid.

Culture Conditions: Cultivate the selected strain in a suitable medium containing DL-glyceric

acid as the primary carbon source.

Monitoring: Monitor the degradation of D-Glyceric acid and the accumulation of L-Glyceric

acid over time using chiral High-Performance Liquid Chromatography (HPLC).

Purification: Once the D-enantiomer is consumed, remove the bacterial cells by

centrifugation. The supernatant containing L-Glyceric acid can then be purified using

techniques such as ion-exchange chromatography.

Salt Formation: To obtain the sodium salt, the purified L-Glyceric acid is neutralized with a

stoichiometric amount of sodium hydroxide or sodium bicarbonate, followed by lyophilization

or crystallization.
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Workflow for the enzymatic synthesis of L-Glyceric acid sodium salt.

Chiral HPLC Analysis of Glyceric Acid Enantiomers
The accurate quantification of L-Glyceric acid in biological samples is crucial for the diagnosis

of PH2. Chiral HPLC is the method of choice for separating and quantifying the D- and L-
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enantiomers.

Principle: This technique employs a chiral stationary phase that interacts differently with the two

enantiomers of glyceric acid, leading to their separation.

Example Protocol:

Sample Preparation: Urine or plasma samples are typically deproteinized, for example, by

ultrafiltration.

Chromatographic System:

Column: A chiral column, such as one with a ristocetin A glycopeptide bonded to a silica

gel support, is commonly used.[7]

Mobile Phase: An isocratic mobile phase, for instance, a mixture of triethylamine acetate

buffer at a specific pH with an organic modifier like methanol, is employed.[7]

Detection: Detection is often achieved using tandem mass spectrometry (MS/MS) in the

negative ion mode for high sensitivity and specificity.[7]

Analysis: The retention times of the D- and L-glyceric acid peaks are determined using

standards. The concentration of L-Glyceric acid in the biological sample is then quantified by

comparing its peak area to a calibration curve.
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Workflow for chiral HPLC analysis of glyceric acid.

Applications in Drug Development
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The primary application of L-Glyceric acid sodium salt in the context of drug development is

as a biomarker for the diagnosis and monitoring of Primary Hyperoxaluria Type 2. Its accurate

measurement is essential for differentiating PH2 from other forms of hyperoxaluria, which is

critical for guiding appropriate therapeutic strategies.

While direct therapeutic applications of L-Glyceric acid sodium salt are not established, its

unique properties and biological relevance suggest potential areas for future research:

Drug Formulation: The use of glycerol and its derivatives in pharmaceutical formulations is

well-established, leveraging their properties as solubilizers, stabilizers, and permeation

enhancers.[8] The specific properties of L-Glyceric acid sodium salt in this context remain

an area for exploration.

Metabolic Research: As an endogenous metabolite, L-Glyceric acid can be used as a

standard in metabolomics research to study metabolic pathways and identify other potential

biomarkers for various diseases.[9][10]

Safety and Handling
According to available safety data sheets, L-Glyceric acid sodium salt is considered harmful if

swallowed and is very toxic to aquatic life with long-lasting effects.[6] Standard laboratory

safety precautions should be followed when handling this compound. This includes wearing

appropriate personal protective equipment such as gloves and safety glasses, and working in a

well-ventilated area.[6] The compound should be stored in a tightly sealed container in a cool,

well-ventilated area, away from direct sunlight and sources of ignition.[6]

This technical guide provides a comprehensive overview of the current knowledge on L-
Glyceric acid sodium salt. Further research is warranted to fully elucidate its potential roles in

broader signaling pathways and to explore its applications in drug formulation and development

beyond its established use as a diagnostic biomarker.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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